molecular formula C14H12O4S2 B5576044 2,2'-[1,5-naphthalenediylbis(thio)]diacetic acid

2,2'-[1,5-naphthalenediylbis(thio)]diacetic acid

Cat. No.: B5576044
M. Wt: 308.4 g/mol
InChI Key: DCNIOIKYBSWCKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2'-[1,5-naphthalenediylbis(thio)]diacetic acid is a useful research compound. Its molecular formula is C14H12O4S2 and its molecular weight is 308.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 308.01770121 g/mol and the complexity rating of the compound is 327. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thermally Stable Polyamides

A novel sulfide-containing diacid was synthesized and used to prepare thermally stable poly(sulfide ether amide)s. These polymers exhibit good solubility in polar solvents and high thermal stability, with decomposition temperatures ranging from 441 to 479 °C, making them suitable for advanced materials applications (Shockravi et al., 2007).

DNA Damage Protection

New 2-naphthyl ethers were synthesized and showed protective activity against DNA damage induced by the bleomycin-iron complex. This suggests potential applications in the development of therapeutic agents (Abdel-Wahab et al., 2009).

Anticancer Evaluation

2-(Naphthalen-1-ylmethyl/Naphthalen-2-yloxymethyl)-1H-benzimidazoles were synthesized and evaluated for their anticancer activity. One compound showed significant activity against a breast cancer cell line, suggesting a potential pathway for the development of new anticancer drugs (Salahuddin et al., 2014).

Self-Catenated Networks and Metal-Organic Frameworks (MOFs)

Two self-catenated networks and a pcu topology MOF were synthesized using 2,2'-(naphthalene-1,5-diylbis(oxy))diacetic acid. These compounds exhibit unique structural features and potential applications in gas storage, separation technologies, and catalysis (Li et al., 2012).

Poly(amide-ether)s Containing Naphthalene Units

Poly(amide-ether)s containing naphthalene units were synthesized, characterized, and found to exhibit good solubility and thermal stability. These polymers have potential applications in high-performance materials (Zamanloo et al., 2010).

Safety and Hazards

As with any chemical compound, handling “2,2’-[1,5-naphthalenediylbis(thio)]diacetic acid” would require appropriate safety precautions. The specific hazards would depend on various factors including the compound’s reactivity, toxicity, and physical properties .

Properties

IUPAC Name

2-[5-(carboxymethylsulfanyl)naphthalen-1-yl]sulfanylacetic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12O4S2/c15-13(16)7-19-11-5-1-3-9-10(11)4-2-6-12(9)20-8-14(17)18/h1-6H,7-8H2,(H,15,16)(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DCNIOIKYBSWCKA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=CC=C2SCC(=O)O)C(=C1)SCC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

308.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.